Cas no 61145-35-5 (CYANO METHYL-2-3-4-6-TETRA-O-ACETYL-1-TH IO-B-D-)

• Product Name: CYANO METHYL-2-3-4-6-TETRA-O-ACETYL-1-TH IO-B-D-
• CAS No: 61145-35-5
• MF: C₁₆H₂₁NO₉S
• MW: 403.404244184494
• CID: 954041
• Update Time: 2023-11-19

CYANO METHYL-2-3-4-6-TETRA-O-ACETYL-1-TH IO-B-D- Chemical and Physical Properties

Names and Identifiers

• CYANO METHYL-2-3-4-6-TETRA-O-ACETYL-1-TH IO-B-D-
• Cyanomethyl-2,3,4,6-Tetra-O-Acetyl-1-Thio-Beta-D-Galaetopyranoside
• Cyanomethyl-2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucopyranosid
• Cyanomethyl 2,3,4,6-tetra-o-acetyl-beta-d-thioglucopyranoside
• 1-(Cyanomethylthio)-1-deoxy-2-O,3-O,4-O,6-O-tetraacetyl-beta-D-glucopyranose
• CID 90474082
• CYANO METHYL-2-3-4-6-TETRA-ACETYL-1-THIO-B-D-GLUCOPYRANOSIDE
• cyanomethyltetraacetyl-1-thio-beta-D-glucopyranoside
• Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucopyranoside
• Acetonitrile, [(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)thio]- (9CI)

• Inchi： 1S/C16H21NO9S/c1-8(18)22-7-12-13(23-9(2)19)14(24-10(3)20)15(25-11(4)21)16(26-12)27-6-5-17/h12-16H,6-7H2,1-4H3/t12-,13-,14+,15-,16+/m1/s1
• InChI Key： ZNQCXCWNORCJGV-LJIZCISZSA-N
• SMILES： S(CC#N)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 629
• XLogP3: 1.2
• Topological Polar Surface Area: 164

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 99 °C
• Boiling Point: 493.4±45.0 °C(Predicted)

CYANO METHYL-2-3-4-6-TETRA-O-ACETYL-1-TH IO-B-D- Security Information

• Storage Condition：-20°C